Cas no 27817-67-0 (Allyl propyl sulfide)

• Product name: Allyl propyl sulfide
• CAS No: 27817-67-0
• MF: C₆H₁₂S
• MW: 116.22448
• MDL: MFCD00015220
• CID: 53221
• PubChem ID: 87562552

Allyl propyl sulfide Chemical and Physical Properties

Names and Identifiers

• Allyl propyl sulfide
• 3-(Propylthio)propene
• 1-prop-2-enylsulfanylpropane
• 3-(propylthio)-1-Propene
• Allyl n-Propyl Sulfide
• 3-propylsulfanyl-propene
• 4-thia-1-heptene
• allyl-n-propyl suldide
• Allyl-propyl-sulfid
• Propyl allyl sulfide
• Sulfide,allyl propyl

• MDL： MFCD00015220
• Inchi： InChI=1S/C6H12S/c1-3-5-7-6-4-2/h3H,1,4-6H2,2H3
• InChI Key： JMLIYQJQKZYHDQ-UHFFFAOYSA-N
• SMILES： C=CCSCCC

Computed Properties

• Exact Mass: 116.06600
• Monoisotopic Mass: 116.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 41.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 25.3A^2
• XLogP3: 2.4
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0,87 g/cm3
• Boiling Point: 140°C
• Flash Point: 30.1 ºC
• Refractive Index: 1.4660-1.4690
• PSA: 25.30000
• LogP: 2.31560
• Solubility: Not determined

Allyl propyl sulfide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds Allyl sulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Allyl sulfur compounds
• Other Chemical Reagents

Additional information on Allyl propyl sulfide

Chemical Profile of Allyl propyl sulfide (CAS No: 27817-67-0)

Allyl propyl sulfide (CAS No: 27817-67-0), a sulfur-containing organic compound, has garnered significant attention in the field of chemobiology and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by its allyl and propyl groups attached to a sulfur atom, exhibits a distinct chemical profile that makes it a valuable candidate for various applications, particularly in the development of bioactive molecules and therapeutic agents.

The molecular structure of allyl propyl sulfide (CAS No: 27817-67-0) consists of an allyl group (C3H5) bonded to a sulfur atom, which is further connected to a propyl group (C3H7). This configuration imparts a high degree of reactivity, making it susceptible to various chemical transformations that can be exploited in synthetic chemistry. The presence of the sulfur atom also endows the molecule with potential biological activity, as sulfur-containing compounds are widely recognized for their role in biological processes and pharmacological interactions.

In recent years, allyl propyl sulfide (CAS No: 27817-67-0) has been studied extensively for its potential applications in pharmaceuticals. Research has demonstrated that this compound can act as a precursor in the synthesis of more complex molecules with therapeutic properties. For instance, derivatives of allyl propyl sulfide have been explored as intermediates in the production of anti-inflammatory agents and antioxidants. These studies highlight the compound's versatility and its potential to contribute to the development of novel drugs targeting various diseases.

One of the most intriguing aspects of allyl propyl sulfide (CAS No: 27817-67-0) is its interaction with biological systems. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which could be leveraged for therapeutic purposes. Specifically, research has indicated that allyl propyl sulfide can modulate the activity of enzymes involved in metabolic pathways, potentially leading to applications in managing metabolic disorders. Additionally, its ability to interact with cellular components suggests that it may have roles in cellular signaling and communication.

The chemical reactivity of allyl propyl sulfide (CAS No: 27817-67-0) also makes it a valuable tool in synthetic organic chemistry. Its ability to undergo various reactions, such as nucleophilic substitution and addition reactions, allows chemists to tailor its structure for specific applications. This flexibility has led to its use in the synthesis of complex organic molecules, including those with potential pharmaceutical relevance. The compound's reactivity also makes it useful in catalytic processes, where it can serve as a ligand or intermediate in multi-step syntheses.

From an industrial perspective, allyl propyl sulfide (CAS No: 27817-67-0) holds promise for applications beyond pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where it can be incorporated into formulations designed to enhance plant growth or protect against pests. Furthermore, its stability under various conditions suggests that it could be used in specialty chemicals, such as additives for industrial processes or components in advanced materials.

The safety and environmental impact of allyl propyl sulfide (CAS No: 27817-67-0) are also important considerations. While this compound is not classified as hazardous under standard conditions, proper handling procedures should be followed to ensure safe usage. Research into its environmental fate has shown that it degrades relatively quickly under natural conditions, minimizing potential ecological harm. This characteristic makes it a favorable choice for applications where environmental impact is a concern.

In conclusion, allyl propyl sulfide (CAS No: 27817-67-0) is a multifaceted compound with significant potential across multiple domains. Its unique chemical structure and reactivity make it a valuable asset in pharmaceutical research and industrial applications. As ongoing studies continue to uncover new uses and benefits associated with this compound, its importance is likely to grow further. The continued exploration of allyl propyl sulfide promises to yield exciting advancements and innovations in chemistry and related fields.